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Compound of Interest

Compound Name: 5-Chloro-2-isopropylbenzaldehyde

CAS No.: 1289090-35-2

Cat. No.: B3229541 Get Quote

Executive Summary & Immediate Action
5-Chloro-2-isopropylbenzaldehyde (CAS: 50915-66-7 / 1289090-35-2) presents a dual-

hazard profile: it is a halogenated aromatic and a reactive aldehyde.[1][2]

The Golden Rule of Disposal:

NEVER mix this compound with non-halogenated solvents (e.g., Acetone, Ethanol) in your

general organic waste stream. [1] * Why? Even trace amounts of the chlorine atom reclassify

the entire waste container as "Halogenated," increasing disposal costs by up to 400% and

complicating incineration parameters to prevent dioxin formation [1].[1]
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Property Value Operational Implication

Waste Class Halogenated Organic
Must be incinerated with HCl

scrubbers.[1]

Flash Point >90°C (Combustible)

Classified as D001 (Ignitable)

if mixed with flammable

solvents.[1]

Reactivity Aldehyde (-CHO)
Air-sensitive; oxidizes to acidic

solids (crusts on caps).[1]

Incompatibility Oxidizers, Strong Bases
Do not mix with Bleach

(NaOCl) or Peroxides.[1]

Waste Characterization & Segregation Logic
Effective disposal begins at the bench. As a scientist, you must understand the causality of

waste stream management.

The Halogen Factor
The presence of the Chlorine substituent on the aromatic ring dictates the disposal path.

Standard incineration of chlorinated aromatics without specific flue-gas treatment (scrubbers)

releases Hydrogen Chloride (HCl) gas and can catalyze the formation of Polychlorinated

Dibenzo-p-dioxins (PCDDs) [2].

Operational Directive: This material must go into the "Halogenated Waste" carboy (typically

red-tagged in US labs).

The Aldehyde Factor
Aldehydes are reducing agents. Over time, 5-Chloro-2-isopropylbenzaldehyde will auto-

oxidize to 5-chloro-2-isopropylbenzoic acid.[1]

Operational Directive: Inspect old containers for white crystalline solids around the cap.

While the acid is generally stable, it changes the physical state of the waste from liquid to

sludge, potentially clogging liquid waste funnels.[1]
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Standard Disposal Protocols
Scenario A: Routine Liquid Waste (Reaction
Mixtures/Mother Liquors)
Objective: Safe containment for commercial pickup.[1]

Container Selection: Use High-Density Polyethylene (HDPE) or Glass (Amber preferred).[1]

Avoid metal cans due to potential acidity from auto-oxidation.[1]

Segregation:

Correct: Mix with Dichloromethane (DCM), Chloroform, or Chlorobenzene.[1]

Incorrect: Mixing with Acetone or Methanol (unless unavoidable).[1] Note: If the reaction

solvent was non-halogenated, the addition of this product forces the whole mixture into the

Halogenated stream.[1]

Labeling:

Must state: "HAZARDOUS WASTE - HALOGENATED SOLVENTS."[1][3]

List constituents: "5-Chloro-2-isopropylbenzaldehyde (<5%), Dichloromethane (95%)."

[1]

Check Hazard Boxes: [x] Toxic [x] Irritant.[1]

Scenario B: Solid Residues (Old Reagents/Still Bottoms)
Objective: Disposal of pure substance or concentrated tars.

Do not dissolve unnecessarily. If the material is already solid or a thick oil, package it as

Solid Hazardous Waste.[1]

Packaging: Double-bag in heavy-duty polyethylene bags or place the original container

inside a larger wide-mouth jar ("Lab Pack").
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Vermiculite: Add absorbent vermiculite to the outer container to cushion and absorb potential

leaks.

Decision Logic: Waste Stream Triage
The following diagram illustrates the decision-making process for segregating this specific

compound.

Waste: 5-Chloro-2-isopropylbenzaldehyde

Physical State?

Liquid / Solution Solid / Sludge

Is it mixed with solvents? Stream B: Solid Hazardous Waste
(Lab Pack)

Pack in Drum

Are other solvents Halogenated?

Mixture

Stream A: Halogenated Liquid Waste
(High Cost Stream)

Pure Substance

Yes (e.g., DCM)No (e.g., Acetone)

CRITICAL: Adding this to non-halogenated
solvents contaminates the entire

container, forcing it into Stream A.
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Figure 1: Waste segregation logic. Note that the presence of the chloro-group forces any

mixture into the Halogenated Waste stream.

Chemical Deactivation (Small Scale / Spill Cleanup)
Warning: Chemical treatment is recommended only for spill cleanup or neutralizing small

residues (<50g). Large-scale destruction should be handled by off-site incinerators.[1]

The Oxidation Method
Aldehydes can be oxidized to their corresponding carboxylic acids (5-chloro-2-isopropylbenzoic

acid), which are generally less reactive and safer to handle as solids [3].[1]

Reagents:

Potassium Permanganate (KMnO₄) solution (Dilute) OR[1]

Sodium Bisulfite (NaHSO₃) (for quenching aldehyde reactivity).

Protocol for Spill Residue Treatment:

Absorb: If liquid, absorb the bulk with vermiculite or sand.[1]

Neutralize (Option A - Bisulfite): Add saturated Sodium Bisulfite solution.[1] This forms a

bisulfite adduct, which is water-soluble but effectively traps the aldehyde functionality.[1]

Mechanism:[4][5][6][7] R-CHO + NaHSO₃ → R-CH(OH)-SO₃Na[1]

Disposal: The resulting slurry must still be treated as Halogenated Chemical Waste due to

the chlorine on the ring. Do not pour down the drain.

Protocol for Glassware Cleaning:

Rinse glassware with a small amount of Acetone.[1]

Collect this rinse in the Halogenated Waste container (do not put in general organic waste).
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Wash with soap and water only after the organic residue is removed.

Emergency Spill Response Workflow
In the event of a spill outside a fume hood, immediate structured action is required to prevent

respiratory irritation (STOT SE 3).

1. Assess Volume & Location
(Is it safe?)

2. Don PPE
(Nitrile Gloves, Goggles,

Resp. Protection if >100ml)

3. Containment
Use Absorbent Pads/Sand

4. Collection
Scoop into sealable jar

5. Labeling
'Debris from Spill of

Chlorinated Aldehyde'

Click to download full resolution via product page

Figure 2: Emergency spill response workflow. Respiratory protection is critical due to the

volatility and irritating nature of the aldehyde.

Regulatory Compliance (US Context)
Compliance is not just paperwork; it is the legal framework for safety.

RCRA Status: While 5-Chloro-2-isopropylbenzaldehyde is not explicitly "P" or "U" listed, it

is a Characteristic Waste if it exhibits ignitability (D001).[1] More importantly, under the

"Mixture Rule," mixing it with listed halogenated solvents (F001/F002) makes the whole

waste listed [4].[1]

Sewer Ban: Absolutely no discharge to sanitary sewers. The compound is toxic to aquatic life

and can disrupt POTW (Publicly Owned Treatment Works) bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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